molecular formula C17H30O4 B1237071 11,12-Epoxy-10-hydroxy-8-heptadecenoic acid CAS No. 85563-62-8

11,12-Epoxy-10-hydroxy-8-heptadecenoic acid

Cat. No. B1237071
CAS RN: 85563-62-8
M. Wt: 298.4 g/mol
InChI Key: AIMIYBFEZJBNFT-PKNBQFBNSA-N
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Description

11,12-Epoxy-10-hydroxy-8-heptadecenoic acid, also known as 11,12-Epoxy-10-hydroxy-8-heptadecenoic acid, is a useful research compound. Its molecular formula is C17H30O4 and its molecular weight is 298.4 g/mol. The purity is usually 95%.
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properties

CAS RN

85563-62-8

Product Name

11,12-Epoxy-10-hydroxy-8-heptadecenoic acid

Molecular Formula

C17H30O4

Molecular Weight

298.4 g/mol

IUPAC Name

(E)-10-hydroxy-10-(3-pentyloxiran-2-yl)dec-8-enoic acid

InChI

InChI=1S/C17H30O4/c1-2-3-8-12-15-17(21-15)14(18)11-9-6-4-5-7-10-13-16(19)20/h9,11,14-15,17-18H,2-8,10,12-13H2,1H3,(H,19,20)/b11-9+

InChI Key

AIMIYBFEZJBNFT-PKNBQFBNSA-N

Isomeric SMILES

CCCCCC1C(O1)C(/C=C/CCCCCCC(=O)O)O

SMILES

CCCCCC1C(O1)C(C=CCCCCCCC(=O)O)O

Canonical SMILES

CCCCCC1C(O1)C(C=CCCCCCCC(=O)O)O

synonyms

11,12-epoxy-10-hydroxy-8-heptadecenoic acid
EHHDA

Origin of Product

United States

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